Cas no 937647-86-4 (4-bromo-5-chlorobenzene-1,2-dicarboxylic acid)

• Product Name: 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid
• CAS No: 937647-86-4
• MF: C₈H₄BrClO₄
• MW: 279.471961021423
• MDL: MFCD08694992
• CID: 4720630
• Update Time: 2025-05-23

4-bromo-5-chlorobenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chlorophthalic acid
• 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid

• MDL： MFCD08694992
• Inchi： 1S/C8H4BrClO4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2H,(H,11,12)(H,13,14)
• InChI Key： QOYLZRZHGCQHCJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C(=O)O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 74.6

Additional information on 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid

Recent Advances in the Application of 4-Bromo-5-Chlorobenzene-1,2-Dicarboxylic Acid (CAS: 937647-86-4) in Chemical Biology and Pharmaceutical Research

4-Bromo-5-chlorobenzene-1,2-dicarboxylic acid (CAS: 937647-86-4) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, has been increasingly utilized in the development of small-molecule inhibitors, fluorescent probes, and drug candidates. Recent studies have highlighted its versatility in medicinal chemistry, owing to its ability to serve as a scaffold for the design of molecules with targeted biological activities. The presence of both bromo and chloro substituents on the benzene ring enhances its reactivity, making it a valuable building block for further functionalization.

A significant breakthrough in the application of 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid was reported in a 2023 study published in the Journal of Medicinal Chemistry. The research team demonstrated its utility in the synthesis of potent inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. By coupling this compound with various heterocyclic moieties, the researchers developed a series of derivatives that exhibited nanomolar affinity for the target proteins. Molecular docking studies revealed that the bromo and chloro groups played a crucial role in stabilizing the inhibitor-protein complex through hydrophobic interactions, underscoring the importance of this scaffold in drug design.

In addition to its role in drug discovery, 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid has found applications in chemical biology as a precursor for fluorescent probes. A recent study in ACS Chemical Biology detailed the synthesis of a turn-on fluorescent probe based on this compound, which was used to monitor enzymatic activity in live cells. The probe's design leveraged the carboxylic acid groups for conjugation with a fluorophore, while the halogen atoms provided steric and electronic tuning of the fluorescence properties. This innovation opens new avenues for real-time imaging of biological processes, with potential implications for diagnostics and therapeutic monitoring.

The synthetic accessibility of 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new protocol employs a palladium-catalyzed bromination-chlorination sequence, which significantly improves the efficiency of the process. This advancement is expected to facilitate the broader adoption of this compound in industrial and academic settings, particularly for high-throughput screening campaigns.

Looking ahead, the unique properties of 4-bromo-5-chlorobenzene-1,2-dicarboxylic acid position it as a promising candidate for further exploration in pharmaceutical development. Ongoing research is investigating its potential in the design of covalent inhibitors, where the reactive halogen atoms could form irreversible bonds with target proteins. Additionally, its application in metal-organic frameworks (MOFs) for drug delivery systems is an emerging area of interest. As the understanding of its chemical and biological properties deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs.